9,10-Dehydro Folitixorin Chloride
9,10-Dehydro Folitixorin Chloride
Brand Name:
Vulcanchem
CAS No.:
804563-04-0
VCID:
VC0032439
InChI:
InChI=1S/C20H21N7O6.ClH/c21-20-24-16-15(18(31)25-20)27-9-26(8-12(27)7-22-16)11-3-1-10(2-4-11)17(30)23-13(19(32)33)5-6-14(28)29;/h1-4,9,12-13H,5-8H2,(H6-,21,22,23,24,25,28,29,30,31,32,33);1H/t12?,13-;/m0./s1
SMILES:
C1C2CN(C=[N+]2C3=C(N1)N=C(NC3=O)N)C4=CC=C(C=C4)C(=O)NC(CCC(=O)O)C(=O)O.[Cl-]
Molecular Formula:
C₂₀H₂₂ClN₇O₆
Molecular Weight:
491.88
9,10-Dehydro Folitixorin Chloride
CAS No.: 804563-04-0
Reference Standards
VCID: VC0032439
Molecular Formula: C₂₀H₂₂ClN₇O₆
Molecular Weight: 491.88
| CAS No. | 804563-04-0 |
|---|---|
| Product Name | 9,10-Dehydro Folitixorin Chloride |
| Molecular Formula | C₂₀H₂₂ClN₇O₆ |
| Molecular Weight | 491.88 |
| IUPAC Name | (2S)-2-[[4-(3-amino-1-oxo-5,6,6a,7-tetrahydro-2H-imidazo[1,5-f]pteridin-10-ium-8-yl)benzoyl]amino]pentanedioic acid;chloride |
| Standard InChI | InChI=1S/C20H21N7O6.ClH/c21-20-24-16-15(18(31)25-20)27-9-26(8-12(27)7-22-16)11-3-1-10(2-4-11)17(30)23-13(19(32)33)5-6-14(28)29;/h1-4,9,12-13H,5-8H2,(H6-,21,22,23,24,25,28,29,30,31,32,33);1H/t12?,13-;/m0./s1 |
| SMILES | C1C2CN(C=[N+]2C3=C(N1)N=C(NC3=O)N)C4=CC=C(C=C4)C(=O)NC(CCC(=O)O)C(=O)O.[Cl-] |
| Synonyms | 3-Amino-8-[4-[[[(1S)-1,3-dicarboxypropyl]amino]carbonyl]phenyl]-2,5,6,6a,7,8-hexahydro-1-oxo-1H-imidazo[1,5-f]pteridin-10-ium Chloride |
| PubChem Compound | 136727638 |
| Last Modified | Nov 11 2021 |
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